Cas no 1431719-90-2 (3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine)
3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine
- D72114
- 3-(2-methylpyridin-4-yl)-1-tritylpyrazolo[4,3-c]pyridin-6-amine
- DTXSID701138473
- DB-193231
- CS-WAA0004
- CXHNYCLQLCMZKU-UHFFFAOYSA-N
- 1431719-90-2
- AKOS037651778
- CS-17403
- starbld0000670
- SCHEMBL14895521
- CS-0035395
- 3-(2-Methyl-4-pyridinyl)-1-(triphenylmethyl)-1H-pyrazolo[4,3-c]pyridin-6-amine
-
- Inchi: 1S/C31H25N5/c1-22-19-23(17-18-33-22)30-27-21-34-29(32)20-28(27)36(35-30)31(24-11-5-2-6-12-24,25-13-7-3-8-14-25)26-15-9-4-10-16-26/h2-21H,1H3,(H2,32,34)
- InChI Key: CXHNYCLQLCMZKU-UHFFFAOYSA-N
- SMILES: N1(C2C=C(N)N=CC=2C(C2C=CN=C(C)C=2)=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 467.21099582g/mol
- Monoisotopic Mass: 467.21099582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 69.6
3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330807-100mg |
3-(2-Methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine |
1431719-90-2 | 95%+ | 100mg |
$1250 | 2021-06-16 | |
| Chemenu | CM330807-100mg |
3-(2-Methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine |
1431719-90-2 | 95%+ | 100mg |
$769 | 2023-02-02 | |
| Aaron | AR01FMZ2-100mg |
3-(2-Methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine |
1431719-90-2 | 95% | 100mg |
$694.00 | 2025-02-11 | |
| 1PlusChem | 1P01FMQQ-100mg |
3-(2-Methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine |
1431719-90-2 | 95% | 100mg |
$779.00 | 2024-06-20 | |
| A2B Chem LLC | AY08130-100mg |
3-(2-Methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine |
1431719-90-2 | 95% | 100mg |
$869.00 | 2024-04-20 |
3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine
Comprehensive Overview of 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine (CAS No. 1431719-90-2)
The compound 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine (CAS No. 1431719-90-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core substituted with a 2-methylpyridin-4-yl group and a trityl protecting group, makes it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a scaffold for designing novel therapeutics targeting inflammatory diseases and cancer.
In recent years, the demand for pyrazolo[4,3-c]pyridine derivatives has surged due to their versatile pharmacological properties. The 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine stands out for its balanced lipophilicity and molecular weight, which are critical for optimizing drug-like properties. Its CAS No. 1431719-90-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. This compound is often explored in the context of high-throughput screening and structure-activity relationship (SAR) studies, where its modular design allows for rapid derivatization.
One of the most discussed topics in the field is the role of heterocyclic compounds in addressing drug resistance. The pyrazolo[4,3-c]pyridine scaffold, as exemplified by this compound, is being investigated for its ability to overcome resistance mechanisms in targeted therapies. For instance, its 2-methylpyridin-4-yl moiety may enhance binding affinity to specific protein pockets, a feature highly sought after in precision medicine. Additionally, the trityl group serves as a protective strategy during synthetic routes, ensuring higher yields and purity—a key consideration for scalable production.
The synthesis of 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques. Researchers often query optimized synthetic protocols for this compound, highlighting the need for reproducible and cost-effective methods. Its CAS No. 1431719-90-2 is also associated with patents and publications focusing on kinase inhibition, further underscoring its commercial and scientific value.
From an SEO perspective, terms like "pyrazolo[4,3-c]pyridine synthesis", "kinase inhibitor intermediates", and "trityl-protected heterocycles" are frequently searched alongside this compound’s name. These keywords reflect the growing interest in small-molecule drug development and fragment-based drug design. By integrating these trends, this overview not only enhances readability but also aligns with the information needs of chemists, pharmacologists, and industry professionals.
In conclusion, 3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine (CAS No. 1431719-90-2) represents a promising candidate for advancing therapeutic innovation. Its structural complexity and functional adaptability position it at the forefront of medicinal chemistry research, addressing both current challenges and future opportunities in drug discovery.
1431719-90-2 (3-(2-methylpyridin-4-yl)-1-trityl-1H-pyrazolo[4,3-c]pyridin-6-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)